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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B1674533 Get Quote

LASSBio-1135 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of LASSBio-1135.

Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed

protocols to ensure the integrity of your experiments.

Stability and Storage Conditions
Proper handling and storage of LASSBio-1135 are critical to maintain its biological activity and

ensure reproducible experimental results.
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

Shipped with blue ice

or at ambient

temperature.[1] Stable

for a few weeks during

ordinary shipping and

time in customs.[2]

0 - 4°C
Short term (days to

weeks)
For immediate use.[2]

In Solvent -80°C
1 year[1] or 6

months[3]

Aliquot to prevent

repeated freeze-thaw

cycles.[3]

-20°C 1 month

Use within one month

when stored at -20°C.

[3]

Solubility
Solvent Solubility Notes

DMSO 2.87 mg/mL (10.02 mM)
Sonication is recommended to

aid dissolution.[1]

Saline ≥ 0.67 mg/mL (2.34 mM)
A clear solution can be

prepared.[3][4]

Experimental Protocols
Preparation of LASSBio-1135 Stock Solution
A common solvent for preparing stock solutions of LASSBio-1135 is DMSO.

Materials:

LASSBio-1135 powder
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator

Procedure:

Equilibrate the LASSBio-1135 powder to room temperature before opening the vial to

prevent moisture condensation.

Weigh the desired amount of LASSBio-1135 powder in a sterile tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution thoroughly to mix.

If the compound does not fully dissolve, sonicate the solution in a water bath until it becomes

clear.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage.

Preparation of Saline Working Solution
For in vivo studies, a saline-based formulation can be prepared.

Materials:

LASSBio-1135 stock solution in DMSO (e.g., 6.7 mg/mL)

PEG300

Tween-80
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Saline (0.9% sodium chloride in ddH₂O)

Procedure:

This protocol yields a clear solution of ≥ 0.67 mg/mL.[3]

For a 1 mL working solution, start with 100 µL of a 6.7 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to reach the final volume of 1 mL.
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Issue Possible Cause Recommended Solution

Precipitation in aqueous

solution

Low aqueous solubility of

LASSBio-1135.

Ensure the final concentration

in your aqueous buffer does

not exceed its solubility limit.

The use of co-solvents like

PEG300 and surfactants like

Tween-80 can improve

solubility for in vivo

preparations.[3] For cell-based

assays, ensure the final DMSO

concentration is low and

compatible with your cell type.

Loss of biological activity Improper storage or handling.

Store the compound as

recommended in the stability

table. Avoid repeated freeze-

thaw cycles by preparing

single-use aliquots of the stock

solution.[3] Protect from light

where possible, as a general

precaution for organic

molecules.

Inconsistent experimental

results

Inaccurate concentration of the

stock solution.

Ensure the compound is fully

dissolved when preparing the

stock solution. Use sonication

if necessary.[1] Verify the purity

of your compound batch from

the Certificate of Analysis

(COA).

Unexpected side effects in in

vivo studies

Vehicle effects or compound-

related toxicity at high

concentrations.

Run vehicle-only control

groups to distinguish the

effects of the formulation from

the compound itself. LASSBio-

1135 has been shown to not

cause hyperthermia, a
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common side effect of TRPV1

antagonists.[5][6]

Frequently Asked Questions (FAQs)
Q1: How should I store LASSBio-1135 upon receipt?

A1: Upon receipt, the powdered form of LASSBio-1135 should be stored at -20°C for long-term

stability, where it can be kept for up to 3 years.[1] For short-term use, storage at 0 - 4°C for

days to weeks is also acceptable.[2]

Q2: What is the recommended solvent for preparing a stock solution?

A2: DMSO is a suitable solvent for preparing stock solutions of LASSBio-1135, with a solubility

of up to 2.87 mg/mL (10.02 mM).[1]

Q3: How can I avoid repeated freeze-thaw cycles?

A3: It is highly recommended to aliquot the stock solution into single-use volumes before

freezing.[3] This will minimize degradation and ensure the consistency of your results across

experiments.

Q4: Does LASSBio-1135 need to be protected from light?

A4: While specific data on light sensitivity is not available, it is a general good practice for

organic compounds to be protected from light. Some suppliers ship light-sensitive molecules in

amber glass bottles.[1]

Q5: What is the mechanism of action of LASSBio-1135?

A5: LASSBio-1135 is a dual-target compound that acts as a non-competitive antagonist of the

Transient Receptor Potential Vanilloid 1 (TRPV1) channel and an inhibitor of Tumor Necrosis

Factor-alpha (TNF-α) production.[5][7] It has been shown to reduce the phosphorylation of p38

MAPK.[5]

Visualized Workflows and Pathways
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LASSBio-1135 Troubleshooting Workflow

Start: Experiment Yields Unexpected Results

Verify Storage Conditions
(-20°C for powder, -80°C for stock)

Review Handling Procedures
(Aliquotting, freeze-thaw cycles)

Confirm Compound Solubility
(Precipitation observed?)

Validate Solution Concentration
(Weighing, dissolution)

Issue Identified & Rectified

Improper Storage

Consult Literature for Similar Issues

Storage OKHandling Error Handling OKSolubility Issue Solubility OK Concentration Error Concentration OK

Contact Technical Support

Click to download full resolution via product page

Caption: A flowchart for troubleshooting unexpected experimental outcomes with LASSBio-
1135.
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LASSBio-1135 Mechanism of Action

Inflammatory Signaling Nociceptive Signaling

LASSBio-1135

p38 MAPK Phosphorylation TRPV1 Channel

LPS

TNF-α Production

Capsaicin

Pain Signal

Click to download full resolution via product page

Caption: Simplified signaling pathway showing LASSBio-1135's inhibitory effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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